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Compound of Interest

Compound Name: 1,2-Dimethylcyclohexanol

Cat. No.: B3025573

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dimethylcyclohexanol is a cyclic alcohol that exists as a mixture of cis and trans isomers.
It is a versatile compound utilized in various chemical syntheses and has garnered attention for
its potential role in the development of new therapeutic agents due to its antimicrobial and
antifungal properties. This technical guide provides comprehensive information on its chemical
identity, safety data, and a detailed experimental protocol for its synthesis.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 1,2-Dimethylcyclohexanol is
presented below.
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Property Value Reference
CAS Number 5402-29-9 [11[2]
Molecular Formula CsH160 [3]
Molecular Weight 128.21 g/mol [3]
Appearance Colorless liquid or a yellow to 3]

white solid/oil

Storage Temperature

2-8°C, sealed in a dry

environment

[2](3]

Safety and Hazard Information

1,2-Dimethylcyclohexanol is classified as a hazardous substance. The following tables

summarize its GHS classification and associated precautionary statements.

~HS H | Classificati

Hazard Class Category
Flammable Liquids 4

Acute Toxicity, Oral 4

Acute Toxicity, Dermal 4

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye lIrritation 2A

Specific Target Organ Toxicity, Single Exposure;

Respiratory Tract Irritation

Source: ECHA C&L Inventory

Hazard and Precautionary Statements
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Code Statement
H227 Combustible liquid
H302 Harmful if swallowed
H312 Harmful in contact with skin
H315 Causes skin irritation
H319 Causes serious eye irritation
H335 May cause respiratory irritation
Keep away from heat, hot surfaces, sparks,
P210 open flames and other ignition sources. No
smoking.
Avoid breathing
P261 _
dust/fume/gas/mist/vapors/spray.
P264 Wash skin thoroughly after handling.
Do not eat, drink or smoke when using this
P270
product.
280 Wear protective gloves/protective clothing/eye
protection/face protection.
IF SWALLOWED: Call a POISON
P301 + P312
CENTER/doctor if you feel unwell.
P302 + P352 IF ON SKIN: Wash with plenty of water.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Experimental Protocol: Synthesis of 1,2-
Dimethylcyclohexanol via Grighard Reaction
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The synthesis of cis- and trans-1,2-Dimethylcyclohexanol can be achieved through the
Grignard reaction of 2-methylcyclohexanone with a methylmagnesium halide (e.g.,
methylmagnesium bromide).[4] This reaction is a classic example of nucleophilic addition to a
carbonyl group.[4]

Materials

e Magnesium turnings

 lodine crystal (as an initiator)

e Anhydrous diethyl ether

e Bromomethane (or methyl iodide)

e 2-Methylcyclohexanone

o Saturated aqueous solution of ammonium chloride
» Nitrogen or Argon gas (for inert atmosphere)

Equipment

e Flame-dried, three-necked round-bottom flask

Magnetic stir bar

Reflux condenser

Dropping funnel

Ice bath

Procedure

o Preparation of the Grignard Reagent:

o Place magnesium turnings (1.2 equivalents) and a small crystal of iodine in the flame-
dried, three-necked round-bottom flask under a positive pressure of nitrogen.[4]
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o Add a small amount of anhydrous diethyl ether to cover the magnesium.

o In the dropping funnel, prepare a solution of bromomethane (1.1 equivalents) in anhydrous
diethyl ether.

o Initiate the reaction by adding a small portion of the bromomethane solution to the
magnesium suspension. The disappearance of the iodine color and gentle refluxing of the
ether indicate the reaction has started.[4]

o Once initiated, add the remaining bromomethane solution dropwise to maintain a gentle
reflux.

o Reaction with 2-Methylcyclohexanone:
o Cool the Grignard reagent solution to 0°C using an ice bath.

o Prepare a solution of 2-methylcyclohexanone (1.0 equivalent) in anhydrous diethyl ether
and add it to the dropping funnel.

o Add the 2-methylcyclohexanone solution dropwise to the stirred Grignard reagent at 0°C.

[4]

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 1-2 hours.

o Work-up:
o Cool the reaction mixture back to 0°C.

o Quench the reaction by the slow, dropwise addition of a saturated aqueous solution of
ammonium chloride.[4]

o The resulting mixture can then be extracted with an organic solvent, dried, and purified
(e.g., by distillation or chromatography) to isolate the 1,2-dimethylcyclohexanol product.

Visualizations
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Experimental Workflow for the Synthesis of 1,2-
Dimethylcyclohexanol

Synthesis of 1,2-Dimethylcyclohexanol via Grignard Reaction

Grignard Reagent Preparation

Mg turnings + Iz crystal in flask

\ 4

Add anhydrous diethyl ether Prepare CHsBr in diethyl ether

Y Y

Initiate reaction (dropwise addition)

\ 4

Continue dropwise addition to form CHsMgBr

Grignard Reagent

v Reaction with Ketone

Cool Grignard reagent to 0°C Prepare 2-methylcyclohexanone in diethyl ether

\ 4 \ 4

Dropwise addition of ketone solution

\ 4

Warm to room temperature and stir

Reaction Mixture

Work-up an Isolation

Cool reaction mixture to 0°C

\ 4

Quench with sat. ag. NH4Cl

Y

Extraction with organic solvent

\ 4

Drying and Purification

\ 4

1,2-Dimethylcyclohexanol
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 1,2-Dimethylcyclohexanol.
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Caption: Cited applications and roles of 1,2-Dimethylcyclohexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b3025573?utm_src=pdf-body-img
https://www.benchchem.com/product/b3025573?utm_src=pdf-body
https://www.benchchem.com/product/b3025573?utm_src=pdf-body
https://www.benchchem.com/product/b3025573?utm_src=pdf-body-img
https://www.benchchem.com/product/b3025573?utm_src=pdf-body
https://www.benchchem.com/product/b3025573?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. Organic Syntheses Procedure [orgsyn.org]

e 2. masterorganicchemistry.com [masterorganicchemistry.com]
o 3. researchgate.net [researchgate.net]

e 4. benchchem.com [benchchem.com]
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Dimethylcyclohexanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025573#1-2-dimethylcyclohexanol-cas-number-
and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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